Demyelinating Disease

Description

Demyelinating diseases are a group of neurological conditions characterized by damage to the myelin sheath, the protective covering around nerve fibers in the central and/or peripheral nervous systems. This damage impairs the efficient transmission of electrical signals, leading to a wide range of neurological symptoms depending on the affected areas. Conditions like Multiple Sclerosis (MS) are prominent examples, often resulting in motor, sensory, cognitive, and autonomic dysfunction.